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Compound of Interest

Compound Name: DL-Methionine-2-d1

CAS No.: 67866-74-4

Cat. No.: B1428262

Get Quote

Executive Summary & Substance Profile
DL-Methionine-2-d1 (CAS: 14676-97-2 / 59-51-8 for unlabeled) is a stable isotope-labeled

amino acid used primarily as a tracer in metabolic tracking and proteomic quantification. Unlike

radioisotopes (e.g.,

S-Methionine), this deuterated compound is non-radioactive and generally classified as non-
hazardous under GHS standards.

However, "non-hazardous" does not imply "trash-safe." In a professional research environment,

disposal protocols must prevent cross-contamination, environmental loading (BOD/COD), and

regulatory ambiguity. This guide outlines the authoritative workflow for disposing of DL-
Methionine-2-d1, prioritizing containment and traceability over minimum compliance.
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Property Specification Disposal Implication

State Solid (Crystalline Powder)
Dust generation risk; requires

sealed containment.[1]

Solubility
Soluble in water, dilute

acids/bases

Potential for aqueous waste

streams; high Biological

Oxygen Demand (BOD).

Stability Stable; shelf-life >2 years
No time-sensitive

explosion/peroxide risks.

Reactivity
Incompatible with strong

oxidizers

Segregate from nitric acid,

perchlorates, and

permanganates in waste

storage.

RCRA Status Not Listed (Non-Hazardous)

Not a P- or U-listed waste;

disposal is governed by local

BMPs (Best Management

Practices).

Pre-Disposal Safety & Segregation
Before initiating disposal, ensure personal safety and chemical segregation.[2] While the

compound is low-toxicity, it is a chemical reagent and should be handled with standard

laboratory hygiene.

Personal Protective Equipment (PPE)[3][4]
Respiratory: N95 mask or fume hood usage is recommended when handling large quantities

of dry powder to prevent inhalation of fine particulates.

Skin/Body: Nitrile gloves (0.11 mm minimum thickness) and a standard lab coat.

Eyes: Safety glasses with side shields.[3]
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CRITICAL: Never mix DL-Methionine-2-d1 waste with oxidizing agents. Methionine contains a

thioether group (-S-CH

) which can react vigorously with strong oxidizers (e.g., Hydrogen Peroxide, Nitric Acid),
potentially generating heat or sulfur oxide fumes.

Step-by-Step Disposal Protocols
Scenario A: Solid Waste (Excess Powder or Spills)
Objective: Prevent particulate dispersion and misidentification.

Containment: Do not sweep loose powder directly into a trash can. Transfer excess powder

into a clear, sealable secondary container (e.g., a screw-top jar or heavy-duty Ziploc bag).

Labeling: Apply a chemical waste label. Even if non-hazardous, label clearly:

Content: "DL-Methionine-2-d1 (Solid)"[4]

Hazard Checkbox: "Non-Hazardous"[4]

Disposal: Place the sealed container into your laboratory's Dry Chemical Waste drum.

Why? Segregating white powders prevents "unknown chemical" scares for custodial staff

and ensures incineration/landfilling is handled by EHS professionals.

Scenario B: Aqueous Solutions (Buffers & Media)
Objective: Manage Biological Oxygen Demand (BOD) and prevent drain clogging.

Assessment: Does the solution contain other hazardous components (e.g., heavy metals,

organic solvents, toxic inhibitors)?

YES: Dispose of the entire mixture as Hazardous Liquid Waste based on the most toxic

component.

NO (Pure Aqueous Solution): Proceed to Step 2.

Institutional Verification: Check your facility's wastewater permit.
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Strict Zero-Discharge Labs: Collect in a "Non-Hazardous Aqueous Waste" carboy.

Standard Labs: Small volumes (<1 L) of dilute methionine solution may often be flushed

down the sanitary sewer with copious water (20:1 dilution), provided pH is between 6-9.

Recommendation: Unless you are certain of your local sewer codes, collect as liquid

chemical waste. This is the self-validating, audit-proof choice.

Scenario C: Contaminated Packaging
Empty Containers: If the bottle is visibly empty (no free-flowing solid), triple-rinse with water.

Rinsate Management: Collect the first rinse as liquid waste (see Scenario B).

Defacing: Cross out the original label and bar codes.

Final Disposal: Recycle the glass/plastic bottle or place it in regular trash, depending on local

glass recycling rules.

Spill Management Workflow
In the event of a benchtop spill, follow this immediate response protocol to minimize downtime

and exposure.
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Spill Detected

Assess Volume & Hazard
(Is it mixed with oxidizers?)

Dry Powder Spill

No (Pure Powder)

Liquid Solution Spill

No (Solution)

STOP: Evacuate Area
Call EHS (Reaction Risk)

Yes (Mixed w/ Oxidizers)

1. Dampen paper towel
2. Wipe gently to avoid dust

3. Place in bag

1. Absorb with paper towels
2. Clean surface with soap/water

Seal in bag/container
Label as Chemical Waste

Click to download full resolution via product page

Figure 1: Decision logic for managing spills of DL-Methionine-2-d1, emphasizing the critical

check for incompatible oxidizers.

Regulatory & Compliance Context
While DL-Methionine-2-d1 is not a federally regulated hazardous waste in the US (RCRA) or

EU, "Cradle-to-Grave" responsibility dictates that you must account for its final destination.

RCRA (USA): Not listed under 40 CFR 261.33 (P or U lists). However, if mixed with solvents

(e.g., Methanol), the waste code follows the solvent (e.g., F003).
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Deuterium Regulation: Stable isotopes (

H,

C,

N) are chemically identical to natural isotopes for waste purposes. No nuclear regulatory
license (NRC) is required for disposal.

Decision Matrix for Waste Classification

Waste Material
DL-Methionine-2-d1 Physical State?

Solid / Powder

Liquid / Solution

Dry Chemical Waste
(Landfill/Incineration)

Contains Hazardous
Additives?

Hazardous Waste Stream
(Follow Additive Rules)Yes

Non-Haz Liquid Waste
(Recommended)

No
Sanitary Sewer

(Only if permitted)
Alt. Path (Check EHS)

Click to download full resolution via product page

Figure 2: Classification workflow ensuring the correct waste stream selection based on physical

state and mixture composition.[5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

2. pharmacy.kku.edu.sa [pharmacy.kku.edu.sa]

3. pdf.benchchem.com [pdf.benchchem.com]

4. cdnisotopes.com [cdnisotopes.com]

5. umanitoba.ca [umanitoba.ca]

6. wku.edu [wku.edu]

To cite this document: BenchChem. [Proper Disposal Procedures for DL-Methionine-2-d1].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1428262/docs#proper-disposal-procedures-for-dl-
methionine-2-d1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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